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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil
CAS No.: 408335-42-2
Cat. No.: B3025583
Get Quote
. J

Part 1: Executive Safety Directive

Do not dispose of this compound down the drain. Although 1,3-Dimethyl-5-hydroxyuracil is
often classified as "non-hazardous" under strict GHS criteria by some suppliers, it is a
pharmacologically active pyrimidine derivative. It must be managed with the same rigor as
cytotoxic pharmaceutical intermediates to prevent environmental bioaccumulation and ensure
regulatory compliance.

The Gold Standard for Disposal is High-Temperature Incineration.

Part 2: Hazard Characterization & Waste Classification

To properly dispose of this material, you must first understand its regulatory status versus its
biological reality.

2.1 Regulatory Status (The "Gray Area")

Unlike common solvents (Methanol, Acetone) or listed toxics (Sodium Azide), 1,3-Dimethyl-5-
hydroxyuracil does not have a specific EPA RCRA "P" or "U" list code. However, relying solely
on this can lead to compliance gaps.
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Feature Classification Operational Implication

Unique identifier for waste
CAS Number 408335-42-2 _
profiles.

Some SDSs list Acute Tox. 4
GHS Hazard Variable (Oral) and Carc. 2. Treat as a
potential carcinogen.

Not a federally listed

hazardous waste, but must be

RCRA Status Non-Regulated
managed as "Non-Regulated
Hazardous Waste."
) o ] Pyrimidine scaffold; potential
Bioactivity High

DNA/RNA interacting agent.[1]

2.2 Waste Coding Strategy

For your waste manifest, use the following coding hierarchy to ensure the waste facility handles
it correctly:

» Primary Profile: Non-Regulated Pharmaceutical Waste.

o Secondary Profile (if mixed): If dissolved in solvents (e.g., DMSO, Methanol), the solvent's
hazard drives the code (e.g., DOO1 for Ignitable, FOO3 for spent solvents).

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired shelf stock, weighing errors, or solid residues.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

o Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) or strong
acids. Pyrimidine derivatives can react exothermically with these agents.

o Labeling:
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o Standard Label: "NON-REGULATED CHEMICAL WASTE."
o Constituent Text: "1,3-Dimethyl-5-hydroxyuracil - 99%."

o Hazard Checkbox: Check "Toxic" (as a precautionary measure due to bioactivity).

» Final Disposition: Seal the container with a screw-top lid. Tape the lid to prevent loosening
due to vibration. Transfer to your facility's Central Accumulation Area (CAA) for incineration.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Applicability: Reaction mixtures, HPLC waste, or stock solutions.

Solvent Compatibility: Ensure the waste stream is compatible with the solvent. 1,3-Dimethyl-
5-hydroxyuracil is stable in most organic solvents but should be kept at neutral pH.

e Carboy Usage: Collect in a dedicated "Organic Waste" carboy (typically 20L HDPE).

e Venting: Use a vented cap (e.g., EcoFunnel) to prevent pressure buildup if the solution
contains volatile solvents.

e No Drain Disposal: Under no circumstances should this be poured down the sink, even if
diluted. Municipal water treatment plants do not effectively remove pyrimidine derivatives.

Protocol C: Contaminated Debris

Applicability: Gloves, weigh boats, paper towels, and syringe filters.
o Bagging: Place all solid debris in a clear, 6-mil polyethylene bag.
e Double Containment: If the debris is wet or heavily contaminated, double-bag it.
e Tagging: Tag as "Lab Debris Contaminated with Pharmaceutical Intermediates."

¢ Disposal Path: This stream should go to Waste-to-Energy (WTE) incineration or hazardous
waste incineration, not municipal landfill.

Part 4: Emergency Spill Response & Deactivation
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Causality: While incineration is for disposal, spills require immediate in-situ mitigation.
Chemical oxidation is the preferred method for surface decontamination of uracils, as it disrupts
the pyrimidine ring.

The "Bleach" Protocol (Surface Decontamination Only) Do not use this for bulk waste
treatment, only for cleaning surfaces.

PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.

Containment: Circle the spill with absorbent pads to prevent spreading.

Deactivation Solution: Prepare a fresh 10% Sodium Hypochlorite (Bleach) solution.

Application:
o Cover the spill area with paper towels.
o Gently pour the bleach solution over the towels.

o Wait Time: Allow to sit for 15-20 minutes. The hypochlorite attacks the double bond at the
C5-C6 position of the uracil ring, degrading the compound.

o Cleanup: Collect the wet towels as Hazardous Waste (due to the chemical contamination).

e Rinse: Wipe the area with water, then ethanol to remove bleach residue.

Part 5: Decision Logic & Workflow

The following diagram illustrates the decision-making process for classifying and disposing of
1,3-Dimethyl-5-hydroxyuracil waste streams.
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Waste Generation:
1,3-Dimethyl-5-hydroxyuracil
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FINAL DISPOSITION:
High-Temperature Incineration
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Figure 1: Decision matrix for the segregation and disposal of 1,3-Dimethyl-5-hydroxyuracil
waste streams, prioritizing incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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